Cas no 158419-88-6 (β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate)

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate structure

158419-88-6 structure

Product Name:β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate

CAS No:158419-88-6

MF:C₃₅H₂₇NO₉S

MW:637.655188798904

CID:5599901

Update Time:2023-09-01

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate Chemical and Physical Properties

Names and Identifiers

- β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate
- Inchi： 1S/C35H27NO9S/c36-22-46-35-30(45-34(40)26-19-11-4-12-20-26)29(44-33(39)25-17-9-3-10-18-25)28(43-32(38)24-15-7-2-8-16-24)27(42-35)21-41-31(37)23-13-5-1-6-14-23/h1-20,27-30,35H,21H2/t27-,28-,29+,30-,35+/m1/s1
- InChI Key： FPAJLUHHLVBFBZ-HOUGBNEZSA-N
- SMILES： O([C@@H]1[C@H]([C@H](SC#N)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate Production Method

Production Method 1

333-20-0

14218-11-2

866013-58-3

158419-88-6

132413-50-4

Reaction Conditions

1.1S:Me2CO, 24 h, rt
2.1S:CH2Cl2, 20 h, 20°C

Reference

: Influence of bromide ions on the synthesis of anomeric thiocyanates

By Cmoch, Piotr and Pakulski, Zbigniew, Tetrahedron, 2012, 68(36), 7435-7440

Production Method 2

333-20-0

114682-36-9

158419-88-6

Reaction Conditions

1.1C:79917-90-1, S:Me2CO, 7 h, rt

Reference

: Synthesis of S-glycosyl thiophosphates, thiophosphonates and thiophosphinates by the Michaelis-Arbuzov rearrangement of anomeric thiocyanates

By Piekutowska, Marta and Pakulski, Zbigniew, Carbohydrate Research, 2008, 343(4), 785-792

Production Method 3

333-20-0

14218-11-2

158419-88-6

132413-50-4

Reaction Conditions

1.1C:18-Crown-6, S:Me2CO

Reference

: Studies into the preparation of 1-deoxy-1-thiocyanato-D-glycopyranosyl cyanides and the anomeric effect of the thiocyanate group

By Somsak, L. et al, Tetrahedron: Asymmetry, 2001, 12(5), 731-736

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate Raw materials

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate Preparation Products

β-D-Glucopyranose, 1-thio-, 2,3,4,6-tetrabenzoate 1-cyanate Related Literature

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